Cas no 1514669-81-8 (2-(1-Benzothiophen-7-yl)-2-methylpropanoic acid)

• Product Name: 2-(1-Benzothiophen-7-yl)-2-methylpropanoic acid
• CAS No: 1514669-81-8
• MF: C₁₂H₁₂O₂S
• MW: 220.287482261658
• CID: 5702160
• PubChem ID: 81148017
• Update Time: 2023-10-14

2-(1-Benzothiophen-7-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-7-acetic acid, α,α-dimethyl-
• EN300-1137952
• 2-(1-benzothiophen-7-yl)-2-methylpropanoicacid
• 2-(1-benzothiophen-7-yl)-2-methylpropanoic acid
• 1514669-81-8
• AKOS019718997
• 2-(1-Benzothiophen-7-yl)-2-methylpropanoic acid

• Inchi： 1S/C12H12O2S/c1-12(2,11(13)14)9-5-3-4-8-6-7-15-10(8)9/h3-7H,1-2H3,(H,13,14)
• InChI Key： FPTBCDGNUPLPEX-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C2C=CSC=12)(C)(C)C(=O)O

Computed Properties

• Exact Mass: 220.05580079g/mol
• Monoisotopic Mass: 220.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 378.2±17.0 °C(Predicted)
• pka: 4.78±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes